Cas no 1260898-90-5 (tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate
• CAS No: 1260898-90-5
• MF: C₁₆H₂₂BrFN₂O₂
• MW: 373.26048707962
• MDL: MFCD16036633
• CID: 2110588
• PubChem ID: 91756195
• Update Time: 2025-05-22

tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-bromo-3-fluorobenzyl)piperazine-1-carboxylate
• AM87523
• tert-butyl 4-(4-bromo-3-fluorobenzyl)piperazine-1-
• CID 91756195
• 1-Piperazinecarboxylic acid, 4-[(4-bromo-3-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate

• MDL： MFCD16036633
• Inchi： 1S/C16H22BrFN2O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)11-12-4-5-13(17)14(18)10-12/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： INJAZYGTWIXBHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Topological Polar Surface Area: 32.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate (CAS No. 1260898-90-5)

tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate (CAS No. 1260898-90-5) is a high-value pharmaceutical intermediate widely used in the synthesis of bioactive molecules. This compound belongs to the piperazine derivatives family, which is known for its versatile applications in drug discovery and medicinal chemistry. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a critical building block for targeted drug design.

In recent years, the demand for fluorinated compounds like tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate has surged due to their role in developing kinase inhibitors and CNS-active drugs. Researchers are particularly interested in its potential for modulating protein-protein interactions (PPIs) and improving drug bioavailability. The tert-butyloxycarbonyl (Boc) protecting group further adds to its utility in multi-step synthetic routes, ensuring stability during complex reactions.

The compound’s molecular structure (C₁₆H₂₂BrFN₂O₂) has been optimized for high purity synthesis, with HPLC analyses often showing ≥98% purity. Its solubility profile in organic solvents like DMSO and dichloromethane makes it ideal for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These features align with current trends in green chemistry, where efficient catalytic processes minimize waste generation.

From an industrial perspective, CAS No. 1260898-90-5 is pivotal in producing small-molecule therapeutics targeting oncology and neurology. Its structure-activity relationship (SAR) studies have revealed promising correlations with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Additionally, its metabolic stability and lipophilicity (LogP ~3.2) make it suitable for blood-brain barrier penetration, a key focus in neurodegenerative disease research.

Emerging applications include its use in PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in drug degradation technologies. The 4-bromo-3-fluorophenyl moiety serves as an anchor for E3 ligase recruitment, addressing challenges in undruggable targets. This aligns with frequent search queries like “next-generation drug discovery tools” and “fluorine in medicinal chemistry,” reflecting its relevance in cutting-edge science.

Quality control protocols for tert-butyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate emphasize NMR (¹H/¹³C) and mass spectrometry validation, ensuring batch-to-batch reproducibility. Suppliers often highlight its storage conditions (2-8°C under inert atmosphere) to maintain integrity, a detail frequently searched by laboratory technicians and process chemists.

In summary, CAS 1260898-90-5 exemplifies the synergy between structural complexity and therapeutic innovation. Its adaptability to high-throughput screening and combinatorial chemistry solidifies its position as a cornerstone in modern pharmaceutical R&D, answering industry demands for efficient synthetic pathways and novel bioactive scaffolds.